4-butoxy-N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 4-butoxy-N-[2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C22H27N5O3/c1-4-5-14-30-19-8-6-18(7-9-19)22(29)23-12-13-26-21(28)11-10-20(25-26)27-17(3)15-16(2)24-27/h6-11,15H,4-5,12-14H2,1-3H3,(H,23,29)
• InChI Key: MQQJHAAQIASSMZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCCN2C(=O)C=CC(=N2)N3C(=CC(=N3)C)C
• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol

Description

4-butoxy-N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H27N5O3 and its molecular weight is 409.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds structurally related to 4-butoxy-N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide have been synthesized and evaluated for their insecticidal, antibacterial, and antifungal potential. The synthesis involves cyclocondensation under microwave irradiation, highlighting the potential for creating novel compounds with significant biological activity (Deohate & Palaspagar, 2020).

Antioxidant and Antitumor Activities

Research on pyrazole and pyridine derivatives has demonstrated notable antioxidant and antitumor activities. These compounds were synthesized through various chemical reactions and evaluated for their ability to scavenge radicals and inhibit tumor cell growth, suggesting a promising avenue for the development of new therapeutic agents (El‐Borai et al., 2013).

Molecular Docking and In Vitro Screening

The significance of molecular docking and in vitro screening in the development of compounds with antimicrobial and antioxidant activity cannot be overstated. Novel pyridine and fused pyridine derivatives have been prepared and subjected to in silico molecular docking screenings, revealing moderate to good binding energies. These findings underscore the potential of similar compounds in drug discovery and development (Flefel et al., 2018).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of related compounds provide a foundation for understanding their properties and potential applications. Synthesis routes often involve reactions under specific conditions to yield compounds with desired functionalities, which are then characterized by various spectroscopic methods to confirm their structures (Ahmad et al., 2012).